Cas no 1104637-53-7 (Ethynylboronic Acid MIDA Ester (>90%))

Ethynylboronic Acid MIDA Ester (>90%) structure
1104637-53-7 structure
Product name:Ethynylboronic Acid MIDA Ester (>90%)
CAS No:1104637-53-7
MF:C7H8BNO4
MW:180.954
MDL:MFCD11215242
CID:2602417
PubChem ID:329762190

Ethynylboronic Acid MIDA Ester (>90%) Chemical and Physical Properties

Names and Identifiers

    • Acetyleneboronic acid MIDA ester, Acetynylboronic acid MIDA ester, Ethyneboronic acid MIDA ester
    • 2-ethynyl-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione
    • Ethynylboronic acid MIDA ester
    • 1310384-76-9
    • Acetyleneboronic acid MIDA ester, Acetynylboronic acid MIDA ester, Ethyneboronic acid MIDA ester
    • SY278837
    • MFCD11215242
    • W13777
    • Acetyleneboronic acid MIDA ester
    • EN300-623216
    • 1104637-53-7
    • ZB0273
    • DTXSID80746277
    • 2-Ethynyl-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione
    • 878-040-0
    • EUB63753
    • KCC38476
    • DTXCID10697021
    • Ethynylboronic Acid MIDA Ester (>90%)
    • MDL: MFCD11215242
    • Inchi: InChI=1S/C7H8BNO4/c1-3-8-12-6(10)4-9(2)5-7(11)13-8/h1H,4-5H2,2H3
    • InChI Key: NHVZIRZCTRJEFP-UHFFFAOYSA-N
    • SMILES: B1(OC(=O)CN(CC(=O)O1)C)C#C

Computed Properties

  • Exact Mass: 181.0546379g/mol
  • Monoisotopic Mass: 181.0546379g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • Melting Point: 208-209 °C

Ethynylboronic Acid MIDA Ester (>90%) Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3

Ethynylboronic Acid MIDA Ester (>90%) Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Cooke Chemical
BD0729153-1g
Boron,[N-[(carboxy-κO)methyl]-N-methylglycinato(2-)-κN,κO]ethynyl-,(T-4)-
1104637-53-7 90%
1g
RMB 6120.00 2025-02-20
TRC
E932168-5000mg
Ethynylboronic Acid MIDA Ester (>90%)
1104637-53-7
5g
$887.00 2023-05-18
abcr
AB401620-1 g
Ethynylboronic acid MIDA ester; .
1104637-53-7
1g
€670.00 2023-04-25
TRC
E932168-250mg
Ethynylboronic Acid MIDA Ester (>90%)
1104637-53-7
250mg
$ 82.00 2023-09-07
TRC
E932168-1g
Ethynylboronic Acid MIDA Ester (>90%)
1104637-53-7
1g
$ 180.00 2022-06-02
eNovation Chemicals LLC
Y1210233-100mg
1-ethynyl-5-methyl-2,8-dioxa-5-azonia-1-boranuidabicyclo[3.3.0]octane-3,7-dione
1104637-53-7 97%
100mg
$120 2024-07-21
eNovation Chemicals LLC
Y1210233-250MG
1-ethynyl-5-methyl-2,8-dioxa-5-azonia-1-boranuidabicyclo[3.3.0]octane-3,7-dione
1104637-53-7 97%
250mg
$180 2024-07-21
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-BF018-200mg
Ethynylboronic Acid MIDA Ester (>90%)
1104637-53-7 90%
200mg
900.0CNY 2021-07-14
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
E918846-100mg
Ethynylboronic acid MIDA ester
1104637-53-7 90%
100mg
¥599.40 2022-01-12
eNovation Chemicals LLC
Y1210233-10G
1-ethynyl-5-methyl-2,8-dioxa-5-azonia-1-boranuidabicyclo[3.3.0]octane-3,7-dione
1104637-53-7 97%
10g
$2795 2024-07-21

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(CAS:1104637-53-7)Ethynylboronic Acid MIDA Ester (>90%)
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Purity:99%/99%/99%
Quantity:250mg/1g/5g
Price ($):203.0/407.0/1336.0